Cas no 1448035-52-6 (methyl 7-(5-ethylthiophene-2-sulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-(5-ethylthiophene-2-sulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1448035-52-6
• MF: C₁₇H₂₀N₂O₄S₂
• MW: 380.481701850891
• CID: 6421288
• PubChem ID: 71779321
• Update Time: 2025-10-29

methyl 7-(5-ethylthiophene-2-sulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-(5-ethylthiophene-2-sulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• methyl 7-[(5-ethylthiophen-2-yl)sulfonylamino]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• AKOS024647518
• 1448035-52-6
• methyl 7-(5-ethylthiophene-2-sulfonamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• F2417-0721

• Inchi： 1S/C17H20N2O4S2/c1-3-15-6-7-16(24-15)25(21,22)18-14-5-4-12-8-9-19(17(20)23-2)11-13(12)10-14/h4-7,10,18H,3,8-9,11H2,1-2H3
• InChI Key： YUPIAZWHNRUOBC-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(NS(C3SC(CC)=CC=3)(=O)=O)=C2)CCN1C(OC)=O

Computed Properties

• Exact Mass: 380.08644947g/mol
• Monoisotopic Mass: 380.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 112Ų

Additional information on methyl 7-(5-ethylthiophene-2-sulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Research Briefing on Methyl 7-(5-Ethylthiophene-2-Sulfonamido)-1,2,3,4-Tetrahydroisoquinoline-2-Carboxylate (CAS: 1448035-52-6)

This research briefing provides an in-depth analysis of the latest advancements related to the compound methyl 7-(5-ethylthiophene-2-sulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 1448035-52-6), a molecule of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics targeting various diseases, including neurological disorders and cancer.

The compound, characterized by its unique structural features, combines a tetrahydroisoquinoline scaffold with a 5-ethylthiophene-2-sulfonamido moiety, which has been associated with enhanced bioactivity and selectivity. Recent synthetic methodologies have optimized the production of this compound, achieving higher yields and purity, which are critical for its application in preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity.

In vitro and in vivo studies have demonstrated the compound's promising pharmacological properties. For instance, research indicates its potential as a modulator of specific neurotransmitter receptors, suggesting applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its sulfonamide group has been linked to inhibitory effects on certain enzymes involved in tumor progression, making it a candidate for anticancer drug development. These findings are supported by robust data from high-throughput screening assays and molecular docking studies.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile, including its bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance these properties while maintaining its therapeutic efficacy. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its transition from the laboratory to clinical trials.

In conclusion, methyl 7-(5-ethylthiophene-2-sulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate represents a promising candidate in the development of next-generation therapeutics. Continued research into its mechanism of action and optimization of its chemical properties will be crucial for realizing its full potential in addressing unmet medical needs.